Methyldioxy, chloro-

• Molecular Formula: CH3ClO2
• Molecular Weight: 82.48 g/mol
• IUPAC Name: chloro(hydroperoxy)methane
• InChI: InChI=1S/CH3ClO2/c2-1-4-3/h3H,1H2
• InChI Key: DUNYOPWYTOSXOC-UHFFFAOYSA-N
• Canonical SMILES: C(OO)Cl
• CAS No.: 138434-09-0

Description

Methyldioxy, chloro- is a chemical compound that features a methylenedioxy group and a chlorine atom. The methylenedioxy group consists of two oxygen atoms connected to a methylene bridge (-CH₂- unit), which is generally attached to an aromatic structure such as phenyl . This compound is of interest in various fields of chemistry due to its unique structural properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the use of methylene dichloride and methyl alcohol in the presence of a catalyst such as triethylamine . The reaction is carried out at low temperatures to control the exothermic nature of the process.

Industrial Production Methods

Industrial production of methyldioxy, chloro- often employs large-scale chlorination processes. For example, the chlorination of 2-methylpropan-2-ol using concentrated hydrochloric acid is a well-documented method . This process involves careful control of reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Methyldioxy, chloro- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: Nucleophilic substitution reactions are common, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Reagents like sodium hydroxide and ammonia are used under controlled conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields ketones or aldehydes, while substitution reactions can produce a variety of substituted aromatic compounds .

Scientific Research Applications

Methyldioxy, chloro- has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: Methyldioxy, chloro- is used in the production of dyes, fragrances, and other industrial chemicals.

Mechanism of Action

The mechanism of action of methyldioxy, chloro- involves its interaction with specific molecular targets and pathways. For example, in biological systems, it may interact with enzymes and receptors, leading to various biochemical effects . The methylenedioxy group can undergo metabolic transformations, influencing the compound’s activity and toxicity .

Comparison with Similar Compounds

Methyldioxy, chloro- can be compared with other similar compounds such as methylenedioxyphenethylamines (MDxx) and synthetic cathinones . These compounds share structural similarities but differ in their pharmacological effects and applications. Methyldioxy, chloro- is unique due to its specific combination of the methylenedioxy group and chlorine atom, which imparts distinct chemical and biological properties .

List of Similar Compounds

• Methylenedioxyphenethylamines (MDxx)
• Synthetic cathinones
• Benzodioxole derivatives